molecular formula C7H5BrFNO B1532142 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone CAS No. 1160936-52-6

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone

Cat. No.: B1532142
CAS No.: 1160936-52-6
M. Wt: 218.02 g/mol
InChI Key: UJKOXVSYARTOMX-UHFFFAOYSA-N
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Description

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone is a chemical compound with the empirical formula C7H5BrFNO . It has a molecular weight of 218.02 . The compound is usually available in solid form .


Molecular Structure Analysis

The SMILES string representation of this compound is CC(=O)c1ncc(Br)cc1F . The InChI representation is 1S/C7H5BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3 .


Physical and Chemical Properties Analysis

This compound has a predicted boiling point of 239.5±40.0 °C and a predicted density of 1.619±0.06 g/cm3 . The compound is predicted to have a pKa of -1.82±0.10 .

Scientific Research Applications

Molecular Structure Analysis and Potential Applications

The study of molecular structures, vibrational frequencies, and electronic properties of compounds related to 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone has been a subject of interest in the field of organic chemistry. For example, molecular structure, FT-IR, vibrational assignments, HOMO-LUMO analysis, and molecular docking studies have been conducted on similar compounds to understand their geometric parameters, stability, charge transfer mechanisms, and potential as nonlinear optics materials or as inhibitors against specific proteins, indicating a role in medicinal chemistry and materials science (Mary et al., 2015).

Synthesis and Process Development in Pharmaceutical Research

The compound's related structures have been explored for the synthesis of pharmaceuticals, such as the process development of Voriconazole, a broad-spectrum triazole antifungal agent. This entails the examination of diastereocontrol in reactions, revealing the compound's significance in the development of potent pharmaceuticals with specific stereochemistry (Butters et al., 2001).

Cytotoxicity and Anticancer Potential

New derivatives of compounds structurally related to this compound have been synthesized and assessed for their cytotoxic effects against various cancer cell lines. This research indicates that some of these compounds exhibit significant cytotoxic activity, offering insights into their potential use in cancer treatment (Alagöz et al., 2021).

Chemoselective Amination and Functionalization

The chemoselective functionalization of compounds similar to this compound has been explored, demonstrating the potential for selective amination reactions. This research highlights the versatility of such compounds in organic synthesis, allowing for targeted modifications that could be useful in developing new chemical entities (Stroup et al., 2007).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed . The compound is also associated with Hazard Statements H302 , indicating potential hazards upon exposure.

Properties

IUPAC Name

1-(5-bromo-3-fluoropyridin-2-yl)ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UJKOXVSYARTOMX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=C(C=C(C=N1)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrFNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70678396
Record name 1-(5-Bromo-3-fluoropyridin-2-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70678396
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1160936-52-6
Record name 1-(5-Bromo-3-fluoro-2-pyridinyl)ethanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1160936-52-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-(5-Bromo-3-fluoropyridin-2-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70678396
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-(5-bromo-3-fluoropyridin-2-yl)ethan-1-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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